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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265

Disclaimer: The use of Fenoprop, also known as Silvex or 2,4,5-TP, has been banned in many
countries, including the United States since 1985, due to health and environmental concerns.
[1][2] This document is intended for research and informational purposes only and does not
endorse or recommend the use of this substance. Information regarding "Fenoprop
ethanolamine" is scarce; therefore, this document focuses on the more widely studied parent
compound, Fenoprop.

Introduction

Fenoprop is a synthetic auxin, a type of plant growth regulator, that mimics the action of the
natural plant hormone indole-3-acetic acid (IAA).[1][2] It was historically used in agriculture to
control broadleaf weeds and as a plant growth regulator for various purposes, including
preventing pre-harvest fruit drop and for fruit thinning.[1][3] Its mechanism of action involves
inducing rapid and uncontrolled cell growth, which at high concentrations leads to plant death,
and at lower, controlled concentrations can be used to manipulate plant development.[1][2]

Application Notes

Mechanism of Action:

Fenoprop, as a synthetic auxin, disrupts normal plant growth processes. At a molecular level, it
is perceived by auxin receptors, primarily the TIR1/AFB F-box proteins.[4][5][6] This binding
event leads to the degradation of Aux/IAA transcriptional repressors, which in turn releases
Auxin Response Factors (ARFs).[5][7][8] The activation of ARFs initiates the transcription of
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auxin-responsive genes, leading to a variety of physiological responses depending on the

concentration and the plant tissue.[6][8]

Applications in Agriculture:

e Prevention of Pre-Harvest Fruit Drop: Fenoprop was effective in delaying the formation of the

abscission layer at the base of the fruit stem, thus preventing premature fruit drop in crops

like apples.[3][9] It was reported to be effective for 3 to 6 weeks after treatment.[3]

 Fruit Thinning: By inducing a controlled level of fruitlet abscission, fenoprop could be used to

thin fruit crops. This practice helps to increase the size and quality of the remaining fruits and

can help overcome biennial bearing (the tendency of some fruit trees to bear heavily in one

year and lightly in the next).[10]

Regulatory Status:

The use of Fenoprop (Silvex) has been discontinued in many parts of the world due to

concerns about its potential toxicity and contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin

(TCDD), a highly toxic compound.[11] It is classified as a persistent organic pollutant by the

United Nations Environment Programme (UNEP).

Data Presentation

Table 1: Historical Application Rates of Similar Synthetic Auxins for Pre-Harvest Drop Control in

Apples

Active Ingredient

Application Rate
(ppm)

Application Timing

Efficacy Duration

Naphthaleneacetic

Just as fruit begins to

10 - 20 ppm 7 - 10 days[12][13
acid (NAA) PP loosen ys{12]It3]
2,4- N . L

_ ] Before significant fruit Season-long (in citrus)
Dichlorophenoxyaceti 15-30g a.e./acre )
) drop begins [14]
c acid (2,4-D)
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Note: Specific application rates for Fenoprop are not readily available in recent literature due to
its discontinued use. The data presented for NAA and 2,4-D are for illustrative purposes to
provide context on the application of synthetic auxins for a similar purpose.

Table 2: Historical Application Rates of Thinning Agents in Apples

Application Timing (King

Active Ingredient Application Rate L.

Fruit Diameter)
Naphthaleneacetic acid (NAA) Varies by formulation 7 - 12 mm[15]
Carbaryl Varies by formulation Petal fall to 15 mm[16]
6-Benzyladenine (6-BA) Varies by formulation 7 - 15 mm[16]

Note: This table provides examples of other chemical thinning agents and their typical
application timings. Specific rates for Fenoprop are not detailed in contemporary sources.

Experimental Protocols
Protocol 1: Evaluation of a Synthetic Auxin for Pre-Harvest Fruit Drop Prevention in Apples

Objective: To determine the efficacy of a test synthetic auxin in preventing pre-harvest fruit
drop.

Materials:

o Mature, fruit-bearing apple trees of a cultivar known for pre-harvest drop.
o Test synthetic auxin solution at various concentrations.

o Control solution (water and surfactant).

e Pressurized sprayer for uniform application.

 Surfactant to improve spray coverage.

 Fruit maturity assessment tools (e.g., starch-iodine test kit, penetrometer).
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e Data collection sheets.
Methodology:

o Experimental Design: Select a block of uniform trees. Use a randomized complete block
design with a minimum of 5 single-tree replications per treatment. Treatments should include
a control and at least three concentrations of the test compound.

o Treatment Preparation: Prepare the spray solutions of the test compound at the desired
concentrations (e.g., 5, 10, 20 ppm). Include a non-ionic surfactant as per manufacturer's
recommendations. The control solution should contain only water and the surfactant.

» Application: Apply treatments approximately 2-3 weeks before the anticipated harvest date.
[12] Ensure thorough and uniform coverage of the entire tree canopy to the point of drip.
Applications should be made under calm weather conditions to avoid drift.

o Data Collection:

o Fruit Drop: At 3-4 day intervals following application until harvest, count and remove all
dropped fruit from under each sample tree.

o Fruit Maturity: At the time of harvest, collect a random sample of 20 fruits per tree. Assess
fruit firmness, soluble solids content (SSC), and starch index.

» Data Analysis: Analyze the cumulative fruit drop data and fruit maturity parameters using
analysis of variance (ANOVA) to determine the effect of the treatments.

Protocol 2: Assessment of a Synthetic Auxin for Chemical Thinning of Apples
Objective: To evaluate the efficacy of a test synthetic auxin as a fruit thinning agent.
Materials:

o Mature apple trees with a heavy fruit set.

o Test synthetic auxin solution at various concentrations.

e Control solution (water and surfactant).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://netreefruit.org/apples/chemical-fruit-thinning-and-other-plant-growth-regulator-uses/harvest-management-and
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Pressurized sprayer.

Surfactant.

Calipers for measuring fruit diameter.

Data collection sheets.

Methodology:

o Experimental Design: Select a block of uniform trees with heavy bloom and fruit set. Use a
randomized complete block design with at least 5 single-tree replications per treatment.

o Treatment Preparation: Prepare spray solutions of the test compound at various
concentrations. Include a non-ionic surfactant.

o Application: Apply the treatments when the king fruitlets reach a diameter of 10-15 mm.[16]
Ensure complete coverage of the foliage and fruit clusters.

¢ Data Collection:

o Fruit Set: Before application, tag 4-5 representative branches on each tree and count the
number of fruitlets.

o Post-Thinning Fruit Count: 2-3 weeks after application, recount the number of fruitlets on
the tagged branches to determine the percentage of fruit drop.

o Harvest Evaluation: At harvest, determine the average fruit weight, diameter, and seed
number from a sample of 50 fruits per tree. Also, assess the return bloom in the following

spring.

o Data Analysis: Use ANOVA to analyze the effects of the treatments on fruit set, fruit size, and
other harvest parameters.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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